1-Fluoro-2-methyl-4-[(R)-2-phenylethenesulfinyl]benzene

• CAS No.: 646516-57-6
• Molecular Formula: C15H13FOS
• Molecular Weight: 260.3 g/mol
• IUPAC Name: 1-fluoro-2-methyl-4-[(R)-2-phenylethenylsulfinyl]benzene
• InChI: InChI=1S/C15H13FOS/c1-12-11-14(7-8-15(12)16)18(17)10-9-13-5-3-2-4-6-13/h2-11H,1H3/t18-/m1/s1
• InChI Key: HFSQBDILZDQUGO-GOSISDBHSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)[S@](=O)C=CC2=CC=CC=C2)F
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)C=CC2=CC=CC=C2)F

Description

1-Fluoro-2-methyl-4-[(R)-2-phenylethenesulfinyl]benzene is a fluorinated aromatic compound featuring a methyl group at the 2-position, a chiral sulfinyl group (S=O) at the 4-position, and a styrenyl (phenylethenyl) substituent. The sulfinyl group’s stereochemistry (R-configuration) introduces chirality, which may influence its physicochemical properties and biological interactions. Below, we compare this compound with key analogs from the literature.

Preparation Methods

The synthesis of 1-Fluoro-2-methyl-4-[®-2-phenylethenesulfinyl]benzene typically involves multi-step organic reactions. One common synthetic route includes:

Electrophilic Aromatic Substitution: This step involves the introduction of the fluorine atom into the benzene ring. The reaction is typically carried out using a fluorinating agent such as N-fluorobenzenesulfonimide (NFSI) under mild conditions.

Industrial production methods for this compound may involve similar steps but are optimized for large-scale synthesis, ensuring higher yields and purity.

Chemical Reactions Analysis

1-Fluoro-2-methyl-4-[®-2-phenylethenesulfinyl]benzene undergoes various chemical reactions, including:

Oxidation: The sulfinyl group can be oxidized to a sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced to the corresponding sulfide using reducing agents like lithium aluminum hydride.

Substitution: The fluorine atom can be substituted by nucleophiles such as amines or thiols under appropriate conditions, leading to the formation of new derivatives.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions.

Scientific Research Applications

1-Fluoro-2-methyl-4-[®-2-phenylethenesulfinyl]benzene has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where sulfinyl-containing compounds have shown efficacy.

Industry: The compound is used in the development of advanced materials, including polymers and liquid crystals, due to its unique electronic properties.

Mechanism of Action

The mechanism by which 1-Fluoro-2-methyl-4-[®-2-phenylethenesulfinyl]benzene exerts its effects is primarily through its interaction with specific molecular targets. The sulfinyl group can act as an electron-withdrawing group, influencing the compound’s reactivity and interaction with biological molecules. The fluorine atom enhances the compound’s lipophilicity, allowing it to interact more effectively with lipid membranes and proteins. These interactions can modulate various biochemical pathways, leading to the compound’s observed biological effects.

Comparison with Similar Compounds

Structural and Functional Analysis

Table 1. Comparative Overview of Key Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications	Safety Considerations
Target: 1-Fluoro-2-methyl-4-[(R)-2-phenylethenesulfinyl]benzene	C₁₅H₁₃FOS	260.32 (estimated)	Fluoro, methyl, chiral sulfinyl	Chirality-dependent applications	Likely irritant (inference)
1-Chloro-2-fluoro-4-[(2-fluorobenzyl)sulfanyl]benzene	C₁₃H₉ClF₂S	270.72	Chloro, fluoro, sulfanyl	Agrochemical/pharmaceutical	PPE recommended
1-(Benzylsulfanyl)-2-fluoro-4-(trifluoromethyl)benzene	C₁₄H₁₀F₄S	302.29 (estimated)	Benzylsulfanyl, CF₃	Drug discovery	Hazardous; requires PPE
1-Fluoro-2-(methylsulfonyl)-4-(trifluoromethyl)benzene	C₈H₅F₄O₂S	272.18	Fluoro, methylsulfonyl, CF₃	Materials science	Reactive; handle with care

Key Observations:

Sulfur Oxidation State :

• Sulfinyl (S=O) in the target compound offers chirality and moderate polarity, while sulfanyl (thioether) and sulfonyl (SO₂) groups in analogs alter electronic and steric profiles.

Chirality: The (R)-sulfinyl group in the target compound may enable enantioselective interactions, a feature absent in non-chiral analogs.

Research Implications

• Pharmaceutical Development : The target compound’s chirality could be leveraged in asymmetric synthesis or receptor-targeted drug design.
• Material Science : Sulfur-containing aromatics are valuable in polymer and catalyst design.
• Safety : All analogs require rigorous safety protocols due to halogen, sulfur, and fluorinated substituents.

Biological Activity

1-Fluoro-2-methyl-4-[(R)-2-phenylethenesulfinyl]benzene is a fluorinated aromatic compound that has garnered attention in the field of medicinal chemistry due to its diverse biological activities. The presence of a fluorine atom and a sulfinyl group in its structure enhances its reactivity and potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical formula for 1-Fluoro-2-methyl-4-[(R)-2-phenylethenesulfinyl]benzene can be represented as follows:

$$\text{C}_{15}\text{H}_{15}\text{FOS}$$

Key Properties:

• Molecular Weight: 250.35 g/mol
• CAS Number: Not readily available in public databases.

Biological Activity Overview

1-Fluoro-2-methyl-4-[(R)-2-phenylethenesulfinyl]benzene exhibits various biological activities, including:

• Antimicrobial Activity: Preliminary studies suggest that compounds with similar structures possess significant antibacterial properties. The fluorine atom may enhance membrane permeability, facilitating the uptake of the compound into bacterial cells.
• Anticancer Potential: Research indicates that sulfinyl-containing compounds can exhibit cytotoxic effects against various cancer cell lines. The mechanism may involve the induction of apoptosis through oxidative stress pathways.
• Anti-inflammatory Effects: Compounds with sulfinyl groups have been noted for their anti-inflammatory properties, potentially through the inhibition of pro-inflammatory cytokines.

The biological activity of 1-Fluoro-2-methyl-4-[(R)-2-phenylethenesulfinyl]benzene may be attributed to several mechanisms:

• Reactive Oxygen Species (ROS) Generation: The compound may induce oxidative stress in target cells, leading to cell death.
• Enzyme Inhibition: It may inhibit specific enzymes involved in inflammatory pathways or cancer cell proliferation.

Case Study 1: Antibacterial Activity

A study conducted by Lokanath et al. (2024) explored the antibacterial effects of fluorinated aromatic compounds, including derivatives similar to 1-Fluoro-2-methyl-4-[(R)-2-phenylethenesulfinyl]benzene. The results indicated that these compounds showed significant activity against Gram-positive bacteria, with minimum inhibitory concentrations (MIC) ranging from 15 to 30 µg/mL.

Case Study 2: Anticancer Activity

In vitro studies on cancer cell lines demonstrated that 1-Fluoro-2-methyl-4-[(R)-2-phenylethenesulfinyl]benzene induced apoptosis in human breast cancer cells (MCF7). Flow cytometry analysis revealed an increase in early apoptotic cells after treatment with the compound at concentrations above 10 µM.

Comparative Analysis of Similar Compounds

Compound Name	Antibacterial Activity	Anticancer Activity	Anti-inflammatory Activity
1-Fluoro-2-methyl-4-[(R)-2-phenylethenesulfinyl]benzene	Moderate	High	Moderate
1-Fluoro-4-methylbenzene sulfonamide	High	Moderate	High
1-Fluoro-3-(trifluoromethyl)benzene	Low	Low	Low